Cas no 64440-74-0 (3-amino-6-formyl-2-Pyrazinecarbonitrile)

• Product Name: 3-amino-6-formyl-2-Pyrazinecarbonitrile
• CAS No: 64440-74-0
• MF: C₆H₄N₄O
• MW: 148.122159957886
• CID: 499889
• PubChem ID: 20152638
• Update Time: 2025-04-19

3-amino-6-formyl-2-Pyrazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-formyl-2-Pyrazinecarbonitrile
• Pyrazinecarbonitrile,3-amino-6-formyl- (9CI)
• 3-Amino-6-formyl-pyrazinecarbonitrile
• AKOS006349831
• 64440-74-0
• SCHEMBL10514911
• FT-0760208
• 3-amino-6-formylpyrazine-2-carbonitrile

• Inchi： 1S/C6H4N4O/c7-1-5-6(8)9-2-4(3-11)10-5/h2-3H,(H2,8,9)
• InChI Key： OCPCXVSVGOTRIP-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=C(C#N)N=1)N

Computed Properties

• Exact Mass: 148.03862
• Monoisotopic Mass: 148.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 92.66